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Compound of Interest

Compound Name: MM 47755

Cat. No.: B1677347 Get Quote

Application Notes and Protocols for MM-47755
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility of MM-47755 and

protocols for its preparation for in vitro assays. The information is intended to guide researchers

in the effective use of this compound in their studies.

Physicochemical Properties and Solubility
MM-47755, also known as 8-O-Methyltetrangomycin or 6-Deoxy-8-O-methylrabelomycin, is an

angucyclinone antibiotic.[1][2] Its properties are summarized in the table below.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1677347?utm_src=pdf-interest
https://www.medchemexpress.com/mm-47755.html
https://adipogen.com/storeconfig/choose/store?destination=bvt-0282-mm-47755.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677347?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Weight 336.34 g/mol [1]

Appearance Yellow solid [2]

Purity >98%

Solubility

DMSO Soluble [2]

Methanol
Soluble (Slightly soluble: 0.1-1

mg/mL)
[2]

Acetone Soluble [2]

Storage
Store solid at -20°C for up to 1

year. Protect from light.
[2]

Reconstituted solutions should

be stored at -20°C and

protected from light.

[2]

Preparation of MM-47755 for In Vitro Assays
This section provides a detailed protocol for the preparation of stock and working solutions of

MM-47755.

Protocol: Preparation of a 10 mM Stock Solution in
DMSO

Materials:

MM-47755 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer
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Calibrated pipettes

Procedure:

1. Equilibrate the MM-47755 vial to room temperature before opening.

2. Weigh out a precise amount of MM-47755 powder using an analytical balance. For

example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.36 mg of MM-47755

(Molecular Weight = 336.34 g/mol ).

3. Add the appropriate volume of anhydrous DMSO to the MM-47755 powder. For 3.36 mg,

add 1 mL of DMSO.

4. Vortex the solution thoroughly until the compound is completely dissolved. Gentle warming

in a 37°C water bath can aid dissolution.

5. Visually inspect the solution to ensure there are no undissolved particles. If particles are

present, continue vortexing or gently warming.

6. Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes

to avoid repeated freeze-thaw cycles.

7. Store the stock solution aliquots at -20°C, protected from light.

Experimental Workflow: Preparation of MM-47755
Solutions
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Stock Solution Preparation

Working Solution Preparation

Weigh MM-47755

Add Anhydrous DMSO

Vortex to Dissolve

Aliquot into Tubes

Store at -20°C

Thaw Stock Aliquot

Dilute with Assay Medium

Use Immediately in Assay

 

MM-47755

ROS Generation

p38/JNK Phosphorylation

Mitochondrial
Membrane Potential

Disruption

Caspase-9 Activation

Caspase-3/7 Activation

PARP Cleavage Apoptosis
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Cell Treatment

Apoptosis Assays

Treat Cells with MM-47755

ROS Detection (e.g., DCFDA) Western Blot for
p-p38, p-JNK, Cleaved Caspases, Cleaved PARP

Mitochondrial Membrane
Potential Assay (e.g., JC-1) Annexin V/PI Staining

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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